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Compound of Interest

Compound Name: 3-Benzylmorpholine

Cat. No.: B1274753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental thermochemical data for 3-benzylmorpholine is not readily available

in peer-reviewed literature. This guide provides a comprehensive overview of its known

physical properties and offers insights into its potential thermochemical behavior through an

analysis of the structurally related compounds, morpholine and benzylamine. Standard

experimental protocols for determining thermochemical properties are also detailed.

Introduction to 3-Benzylmorpholine
3-Benzylmorpholine is a heterocyclic organic compound with the chemical formula C₁₁H₁₅NO.

[1] It features a morpholine ring substituted with a benzyl group at the 3-position. This

compound serves as a valuable intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[1] Understanding its thermochemical properties is crucial for process

development, safety assessments, and predicting its behavior in biological systems.

Table 1: General and Physical Properties of 3-Benzylmorpholine
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Property Value Reference

Molecular Formula C₁₁H₁₅NO [1]

Appearance Colorless liquid [1]

Melting Point -23°C to -18°C [1]

Boiling Point 162°C to 164°C [1]

Solubility

Soluble in many organic

solvents (e.g., ethanol, ether,

benzene)

[1]

Thermochemical Data of Structurally Related
Compounds
Due to the absence of specific experimental thermochemical data for 3-benzylmorpholine, the

properties of its constituent moieties, morpholine and benzylamine, are presented below. These

values, obtained from the NIST Chemistry WebBook and other sources, can provide a baseline

for estimating the properties of 3-benzylmorpholine.

Thermochemical Properties of Morpholine
Morpholine (C₄H₉NO) is a simple heterocyclic compound that forms the core of 3-
benzylmorpholine.

Table 2: Thermochemical Properties of Morpholine
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Property Value Units Method Reference

Standard Molar

Enthalpy of

Formation

(Liquid)

-185.7 ± 0.8 kJ/mol
Combustion

Calorimetry
[2]

Standard Molar

Enthalpy of

Combustion

(Liquid)

-2498.0 ± 0.8 kJ/mol
Combustion

Calorimetry
[2]

Liquid Phase

Heat Capacity

(Cp)

164.8 J/mol·K [2]

Enthalpy of

Vaporization
45.3 ± 0.5 kJ/mol DSC [3]

Thermochemical Properties of Benzylamine
Benzylamine (C₇H₉N) represents the benzyl substituent attached to the morpholine ring.

Table 3: Thermochemical Properties of Benzylamine
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Property Value Units Method Reference

Standard Molar

Enthalpy of

Formation (Gas)

87.8 ± 2.7 kJ/mol
Combustion

Calorimetry
[4]

Standard Molar

Enthalpy of

Formation

(Liquid)

34.2 ± 1.7 kJ/mol
Combustion

Calorimetry
[4]

Standard Molar

Enthalpy of

Combustion

(Liquid)

-4075.0 ± 1.7 kJ/mol
Combustion

Calorimetry
[4]

Liquid Phase

Heat Capacity

(Cp)

207.18 J/mol·K [4]

Experimental Protocols for Thermochemical
Analysis
The following sections describe standard experimental methodologies for determining the key

thermochemical properties of organic compounds like 3-benzylmorpholine.

Combustion Calorimetry
Combustion calorimetry is the primary technique for determining the enthalpy of combustion,

from which the enthalpy of formation can be derived.

Methodology:

Sample Preparation: A precisely weighed sample (typically 0.5-1.5 g) of the substance is

placed in a crucible within a high-pressure vessel known as a "bomb."

Pressurization: The bomb is filled with pure oxygen to a pressure of approximately 30 atm.
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Ignition: The sample is ignited by passing an electric current through a fuse wire in contact

with the sample.

Calorimetry: The bomb is submerged in a known mass of water in a calorimeter. The

temperature change of the water is meticulously measured to determine the heat released

during combustion.

Correction Factors: Corrections are applied for the heat of combustion of the fuse wire and

for the formation of nitric acid from any nitrogen present in the sample or residual air.

Calculation: The enthalpy of combustion is calculated from the corrected temperature rise

and the heat capacity of the calorimeter system.

Sample Preparation Bomb Preparation Calorimetric Measurement Data Analysis

Weigh Sample Place in Crucible Seal Bomb Pressurize with O2 Ignite Sample Measure Temperature Rise Apply Corrections Calculate Enthalpy of Combustion

Sample Preparation DSC Measurement Data Analysis

Weigh Sample (2-10 mg) Encapsulate in Pan Load Sample & Reference Run Temperature Program Measure Differential Heat Flow Generate Thermogram Analyze Thermal Events Calculate Properties (Cp, ΔH, Tm)
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Define Molecular Structure

Geometry Optimization

Frequency Calculation Single-Point Energy Calculation

Thermochemical Corrections

Predicted Thermochemical Properties

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1274753#thermochemical-properties-of-3-
benzylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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